4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone

• IUPAC Name: (4Z)-3-(4-chlorophenyl)-4-[[2-[(2-chlorophenyl)methoxy]phenyl]methylidene]-1,2-oxazol-5-one
• InChI: InChI=1S/C23H15Cl2NO3/c24-18-11-9-15(10-12-18)22-19(23(27)29-26-22)13-16-5-2-4-8-21(16)28-14-17-6-1-3-7-20(17)25/h1-13H,14H2/b19-13-
• InChI Key: ZXXOHWFDXGEQBJ-UYRXBGFRSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2C=C3C(=NOC3=O)C4=CC=C(C=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC=CC=C2/C=C\3/C(=NOC3=O)C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C23H15Cl2NO3
• Molecular Weight: 424.3 g/mol

Description

4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone, also known as CBI-1, is a synthetic compound that has shown promising results in various scientific research studies. It belongs to the class of isoxazolone derivatives and is widely used in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone is not fully understood, but it is believed to act through the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of various enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone has been found to have various biochemical and physiological effects on the body. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. In addition, it has also been found to induce apoptosis in cancer cells and inhibit the growth of bacterial cells.

Advantages and Limitations for Lab Experiments

4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. In addition, it has been shown to have low toxicity and is well-tolerated in animal studies. However, one of the limitations of using 4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its therapeutic properties.

Future Directions

There are several future directions for the research on 4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone. One potential area of research is to further investigate its potential therapeutic applications in neurological disorders. Another area of research is to study its effects on the immune system and its potential use as an immunomodulatory agent. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential drug targets for its therapeutic properties.
Conclusion:
In conclusion, 4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone is a synthetic compound that has shown promising results in various scientific research studies. It has potential therapeutic applications in various diseases and has several advantages for use in lab experiments. Further research is needed to fully understand its mechanism of action and to identify potential drug targets for its therapeutic properties.

Scientific Research Applications

4-{2-[(2-chlorobenzyl)oxy]benzylidene}-3-(4-chlorophenyl)-5(4H)-isoxazolone has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has also been found to be effective in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.